Cas no 118599-73-8 (3-(benzyloxy)propane-1,2-diamine)
118599-73-8 structure
Product Name:3-(benzyloxy)propane-1,2-diamine
CAS No:118599-73-8
MF:C10H16N2O
MW:180.246842384338
CID:2141814
PubChem ID:14316768
Update Time:2025-04-21
3-(benzyloxy)propane-1,2-diamine Chemical and Physical Properties
Names and Identifiers
-
- 3-(benzyloxy)propane-1,2-diamine
- 118599-73-8
- DB-314653
- SCHEMBL2781643
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- Inchi: 1S/C10H16N2O/c11-6-10(12)8-13-7-9-4-2-1-3-5-9/h1-5,10H,6-8,11-12H2
- InChI Key: DXIGRVGFGIFMHV-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)CC(CN)N
Computed Properties
- Exact Mass: 180.126263138Da
- Monoisotopic Mass: 180.126263138Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 61.3Ų
3-(benzyloxy)propane-1,2-diamine Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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